Cas no 32513-31-8 ( )

• Product Name: &nbsp
• CAS No: 32513-31-8
• MF: C₃₁H₂₄
• MW: 396.522268295288
• CID: 916995
• PubChem ID: 418547
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,6,7-tetraphenylcyclohepta-1,3,5-triene
• NSC-101858
• 32513-31-8
• NSC101858
• DTXSID80329221
•  

• Inchi： 1S/C31H24/c1-5-14-24(15-6-1)28-22-13-23-29(25-16-7-2-8-17-25)31(27-20-11-4-12-21-27)30(28)26-18-9-3-10-19-26/h1-23,30H
• InChI Key： ZDMWDJVHZSPCLF-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)C(=CC=CC(C2C=CC=CC=2)=C1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 396.18792
• Monoisotopic Mass: 396.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0